N-{2-[4-(Phenylacetyl)phenyl]propan-2-yl}acetamide

• CAS No.: 917364-23-9
• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol
• IUPAC Name: N-[2-[4-(2-phenylacetyl)phenyl]propan-2-yl]acetamide
• InChI: InChI=1S/C19H21NO2/c1-14(21)20-19(2,3)17-11-9-16(10-12-17)18(22)13-15-7-5-4-6-8-15/h4-12H,13H2,1-3H3,(H,20,21)
• InChI Key: YBFBCDSHHKGZOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(C)(C)C1=CC=C(C=C1)C(=O)CC2=CC=CC=C2

Description

N-{2-[4-(Phenylacetyl)phenyl]propan-2-yl}acetamide is a useful research compound. Its molecular formula is C19H21NO2 and its molecular weight is 295.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-(1-methyl-1-phenylethyl)acetamide (21.3 g, 121 mmol), phenylacetyl chloride (19.5 g, 126 mmol) and aluminum trichloride (19 g, 142 mmol) in methylene chloride (140 mL) was stirred overnight at room temperature under an atmosphere of nitrogen. The reaction was poured onto ice and stirred until the ice melted, then the layers were separated and the organic layer was washed with saturated sodium bicarbonate, brine, dried over magnesium sulfate, filtered and concentrated. Purification by silica gel chromatography gave the title compound. MS (M+H+): calculated=295.38, observed=296.1